Cas no 15807-67-7 ([1,1'-Biphenyl]-4,4'-disulfonicacid, potassium salt (1:2))

• Product Name: [1,1'-Biphenyl]-4,4'-disulfonicacid, potassium salt (1:2)
• CAS No: 15807-67-7
• MF: C₁₂H₈KO₆S₂
• MW: 351.416622161865
• CID: 121190
• PubChem ID: 19019754
• Update Time: 2025-04-18

[1,1'-Biphenyl]-4,4'-disulfonicacid, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-disulfonicacid, potassium salt (1:2)
• Dipotassium (1,1'-biphenyl)-4,4'-disulfate
• (1,1'-Biphenyl)-4,4'-disulfonic acid, dipotassium salt
• (1,1'-Biphenyl)-4,4'-disulfonic acid, potassium salt (1:2)
• biphenyl-4,4'-disulfonic acid
• dipotassium biphenyl-4,4'-disulfonate
• potassium;4-(4-sulfonatophenyl)benzenesulfonate
• 15807-67-7
• [1,1'-Biphenyl]-4,4'-disulfonic acid, potassium salt (1:2)

• Inchi： 1S/C12H10O6S2.K/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(16,17)18;/h1-8H,(H,13,14,15)(H,16,17,18);/q;+1/p-2
• InChI Key： NWTCBURZKVULCE-UHFFFAOYSA-L
• SMILES： [K+].S(C1C=CC(=CC=1)C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 389.90364
• Monoisotopic Mass: 350.93993680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 114.4